Cas no 1261464-86-1 (6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid)

• Product Name: 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid
• CAS No: 1261464-86-1
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 4924016
• Update Time: 2025-05-26

6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid

• Inchi： 1S/C13H7F4NO2/c14-10-5-4-9(11(18-10)12(19)20)7-2-1-3-8(6-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： RVJXRADIWAILFU-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(N=C1C(=O)O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2

Additional information on 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid

Introduction to 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261464-86-1)

6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261464-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of picolinic acid derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluorine atom and a trifluoromethyl group, contribute to its unique chemical properties and biological interactions, making it a subject of considerable interest in contemporary research.

The molecular structure of 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid consists of a pyridine ring substituted with a fluoro group at the 6-position and a phenyl ring at the 3-position, which is further substituted with a trifluoromethyl group. This arrangement imparts specific electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets. The fluorine atom, being highly electronegative, can enhance the binding affinity of the compound to its target proteins, while the trifluoromethyl group can modulate metabolic stability and lipophilicity.

In recent years, there has been a surge in research focused on developing novel pharmaceutical agents with improved efficacy and reduced side effects. 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid has emerged as a promising candidate in this context due to its structural complexity and potential biological functions. Studies have demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, preliminary investigations suggest that it may interfere with the activity of certain kinases, which are often implicated in cancer progression and inflammatory diseases.

One of the most compelling aspects of 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid is its potential role in modulating immune responses. The fluoro and trifluoromethyl substituents are known to enhance the bioavailability and binding affinity of small molecules to their biological targets. This has led researchers to explore its potential as an immunomodulatory agent, particularly in conditions where immune dysregulation plays a significant role. Preclinical studies have shown that derivatives of picolinic acid can influence cytokine production and immune cell function, suggesting that 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid may have similar effects.

The synthesis of 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid presents unique challenges due to the complexity of its structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving high yields and purity levels. These synthetic strategies not only facilitate the production of 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid but also provide insights into optimizing other fluorinated heterocycles for pharmaceutical applications.

From a pharmacological perspective, 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid holds promise as a lead compound for drug development. Its ability to interact with multiple biological targets suggests that it could be repurposed for treating a range of diseases beyond its initial discovery contexts. For example, researchers are investigating its potential as an antiviral agent, given its structural similarity to known inhibitors of viral replication. Additionally, its immunomodulatory properties make it an attractive candidate for therapeutic strategies targeting autoimmune disorders.

The safety profile of 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid is another critical area of focus. While preliminary studies suggest that it exhibits low toxicity at moderate doses, further research is needed to fully understand its safety margins. Toxicological assessments are being conducted to evaluate potential side effects and long-term exposure risks. These studies are essential for ensuring that any future clinical applications of this compound are both safe and effective.

In conclusion, 6-Fluoro-3-(3-(trifluoromethyl)phenyl)picolinic acid (CAS No. 1261464-86-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating cancer, inflammation, and immune-related disorders make it a valuable compound for further research and development. As synthetic methodologies continue to evolve, the accessibility of this molecule will likely increase, paving the way for more comprehensive studies and clinical trials.